Cas no 723298-94-0 (N-(4-chlorophenyl)-2-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanyl]acetamide)

• Product Name: N-(4-chlorophenyl)-2-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanyl]acetamide
• CAS No: 723298-94-0
• MF: C₁₇H₁₈ClN₃OS
• MW: 347.862321376801
• CID: 5555269
• Update Time: 2025-10-25

N-(4-chlorophenyl)-2-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanyl]acetamide

• Inchi： 1S/C17H18ClN3OS/c1-11-14-4-2-3-5-15(14)21-17(19-11)23-10-16(22)20-13-8-6-12(18)7-9-13/h6-9H,2-5,10H2,1H3,(H,20,22)
• InChI Key： KFLKNRKKTRJZPM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1=NC(C)=C2C(=N1)CCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(4-chlorophenyl)-2-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanyl]acetamide

Professional Introduction to N-(4-chlorophenyl)-2-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanyl]acetamide (CAS No. 723298-94-0)

N-(4-chlorophenyl)-2-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 723298-94-0, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups that make it a versatile scaffold for medicinal chemistry applications.

The compound's core structure features a chlorophenyl group attached to an acetamide moiety, which is further linked to a tetrahydroquinazoline ring system substituted with a sulfanyl group. This particular arrangement of functional groups suggests potential biological activity, particularly in the realms of enzyme inhibition and receptor binding. The presence of the 4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl moiety is particularly noteworthy, as tetrahydroquinazoline derivatives have been widely studied for their pharmacological properties.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced binding affinity and selectivity for biological targets. The sulfanyl group in N-(4-chlorophenyl)-2-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanyl]acetamide introduces a polar region that can interact favorably with biological molecules, potentially improving its efficacy as a drug candidate. This feature has prompted researchers to investigate its potential applications in treating various therapeutic conditions.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative approaches in developing new pharmaceutical entities.

Recent studies have demonstrated that derivatives of tetrahydroquinazoline exhibit significant pharmacological activity across multiple disease areas. For instance, some tetrahydroquinazoline-based compounds have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The sulfanyl-substituted derivative of N-(4-chlorophenyl)-2-[4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl]sulfanyl]acetamide may potentially share similar properties, making it a valuable asset in oncology research.

The chlorophenyl group in the compound's structure also contributes to its overall pharmacological profile by influencing its solubility and metabolic stability. Chlorinated aromatic compounds are well-documented for their ability to interact with biological targets through hydrophobic interactions and dipole-dipole forces. This characteristic makes N-(4-chlorophenyl)-2-[4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl]sulfanyl]acetamide a compelling candidate for further pharmacokinetic studies.

In conclusion, N-(4-chlorophenyl)-2-[4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanyl]acetamide (CAS No. 723298-94-0) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive scaffold for developing novel therapeutic agents. Continued investigation into its biological activity and pharmacological effects will likely uncover new opportunities for medical intervention across various disease states.